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C6 NBD-L-threo-

dihydrosphingosine

Cat. No.: B13104093 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingolipids are essential components of cellular membranes, playing critical roles not only in

structural integrity but also in complex signaling pathways.[1][2] The dynamic process of

endocytosis, which involves the internalization of plasma membrane components and

extracellular molecules, is fundamental to cellular homeostasis, nutrient uptake, and signal

transduction.[3][4] Fluorescently labeled lipid analogs are invaluable tools for visualizing and

dissecting the intricate trafficking routes of lipids within live cells.[2][5]

C6 NBD-L-threo-dihydrosphingosine is a fluorescent analog of dihydrosphingosine, a key

precursor in the de novo sphingolipid synthesis pathway. It features a short C6 acyl chain and a

nitrobenzoxadiazole (NBD) fluorophore, which allows for real-time tracking using fluorescence

microscopy. Unlike the more commonly studied C6-NBD-ceramide, the dihydrosphingosine

backbone lacks the C4-C5 trans double bond. This structural difference can influence its

metabolism and intracellular trafficking, making it a unique tool to investigate specific aspects of

sphingolipid transport and endocytosis. These notes provide a guide to using this probe to

elucidate endocytic pathways.

Principle of the Assay

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13104093?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/11389767/
https://pubmed.ncbi.nlm.nih.gov/15905102/
https://www.biorxiv.org/content/10.1101/2021.07.29.454398v1
https://www.researchgate.net/publication/353594960_A_small-molecule_fluorescent_probe_for_live-cell_imaging_of_endocytosis
https://pubmed.ncbi.nlm.nih.gov/15905102/
https://www.researchgate.net/publication/7836683_Use_of_fluorescent_sphingolipid_analogs_to_study_lipid_transport_along_the_endocytic_pathway
https://www.benchchem.com/product/b13104093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13104093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The use of C6 NBD-L-threo-dihydrosphingosine to study endocytosis relies on its

incorporation into the plasma membrane of living cells. Due to the short acyl chain and the

hydrophilic NBD group, the probe can be introduced to cells by complexing it with bovine

serum albumin (BSA), which facilitates its insertion into the outer leaflet of the plasma

membrane.[6][7]

Once at the plasma membrane, the probe is internalized via various endocytic mechanisms.

The endocytic process is typically initiated by incubating cells with the probe at a low

temperature (e.g., 4-7°C) to allow binding to the membrane while inhibiting active transport.

Subsequently, raising the temperature to 37°C triggers internalization.[8] The fluorescent signal

can then be tracked as it moves through the endocytic pathway, from early endosomes to late

endosomes, lysosomes, or the Golgi apparatus.[1][8] A "back-exchange" step using BSA can

be employed to quench the fluorescence of any probe remaining in the outer leaflet of the

plasma membrane, ensuring that the detected signal originates solely from internalized

molecules.[9]
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Experimental Workflow

1. Cell Seeding
(on coverslips)

2. Labeling with
C6-NBD-Probe/BSA Complex
(Low Temperature, e.g., 7°C)

3. Incubation / Chase
(Warm to 37°C to allow internalization)

4. Back-Exchange (Optional)
(Remove non-internalized probe)

5. Cell Fixation (Optional)
& Counterstaining

6. Imaging
(Confocal Microscopy)

7. Data Analysis
(Co-localization, Quantification)
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Differential Sorting in the Endocytic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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